![molecular formula C13H9ClN4O2S B2709331 N-{4-[(6-chloropyrimidin-4-yl)oxy]-1,3-benzothiazol-2-yl}acetamide CAS No. 659731-34-7](/img/structure/B2709331.png)
N-{4-[(6-chloropyrimidin-4-yl)oxy]-1,3-benzothiazol-2-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{4-[(6-chloropyrimidin-4-yl)oxy]-1,3-benzothiazol-2-yl}acetamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound, and a pyrimidine ring, which is a basic aromatic ring present in many biological compounds .
Molecular Structure Analysis
The molecular structure of this compound would include a benzothiazole ring and a pyrimidine ring connected by an acetamide group. The pyrimidine ring would have a chlorine atom attached, and the benzothiazole ring would have an oxygen atom linking it to the pyrimidine ring .Scientific Research Applications
Anticancer and Anti-inflammatory Activity
A study by Ghule et al. (2013) demonstrated the synthesis of derivatives of N-(1,3-benzothiazol-2-yl)-2-[4-(5-cyano-6-imino-2-oxo1,2,3,4-tetrahydropyrimidin-4-yl)piperazin-1-yl]acetamide. These compounds showed significant in-vitro anti-inflammatory activity and remarkable inhibitory effects against cancer, suggesting the potential for further development in anticancer and anti-inflammatory therapies (Ghule et al., 2013).
Metabolic Stability and PI3K/mTOR Inhibition
Stec et al. (2011) explored N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide (1), a potent inhibitor of PI3Kα and mTOR. The study aimed to improve metabolic stability by examining various 6,5-heterocyclic analogues, contributing valuable insights into the structure-activity relationships of these inhibitors (Stec et al., 2011).
Synthetic Pathways and Chemical Structures
Janardhan et al. (2014) focused on the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides, including N-(benzo[d]thiazol-2-yl)-2-chloroacetamide. This study provides insights into the chemical structures and synthetic pathways of these compounds, which are crucial for understanding their potential applications (Janardhan et al., 2014).
Photochemical and Thermochemical Properties
Mary et al. (2020) synthesized and studied the vibrational spectra and electronic properties of bioactive benzothiazolinone acetamide analogs. This research is vital for understanding the photochemical and thermochemical properties of these compounds, which could have applications in dye-sensitized solar cells and as photosensitizers (Mary et al., 2020).
Antimicrobial Activity
Kerru et al. (2019) synthesized new thienopyrimidine linked rhodanine derivatives, including N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives, which exhibited significant antimicrobial activity against various bacteria and fungi (Kerru et al., 2019).
properties
IUPAC Name |
N-[4-(6-chloropyrimidin-4-yl)oxy-1,3-benzothiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4O2S/c1-7(19)17-13-18-12-8(3-2-4-9(12)21-13)20-11-5-10(14)15-6-16-11/h2-6H,1H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLFUYBYQDAFFAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC2=C(C=CC=C2S1)OC3=CC(=NC=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.